Cas no 2172040-99-0 (9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)

• Product name: 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• CAS No: 2172040-99-0
• MF: C₂₆H₂₄F₂N₂O₃
• MW: 450.477173805237
• CID: 6417121
• PubChem ID: 165824253

9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• EN300-1591894
• 9H-fluoren-9-ylmethyl N-({5-[(2,2-difluoroethyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• 2172040-99-0

• Inchi： 1S/C26H24F2N2O3/c27-25(28)14-29-17-9-10-24-16(11-17)12-18(33-24)13-30-26(31)32-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-11,18,23,25,29H,12-15H2,(H,30,31)
• InChI Key： YDKKWTGPRDTBGC-UHFFFAOYSA-N
• SMILES： FC(CNC1C=CC2=C(C=1)CC(CNC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)O2)F

Computed Properties

• Exact Mass: 450.17549896g/mol
• Monoisotopic Mass: 450.17549896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59.6Ų

Additional information on 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

Comprehensive Analysis of 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS No. 2172040-99-0)

The compound 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate, identified by its CAS No. 2172040-99-0, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorenylmethyl group and a difluoroethylamino-substituted benzofuran core, making it a subject of interest for drug discovery and organic synthesis. Researchers are particularly drawn to its structural complexity, which offers opportunities for modulating biological activity and improving drug-like properties.

In recent years, the demand for fluorinated compounds like 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound’s difluoroethyl moiety aligns with current trends in optimizing pharmacokinetic profiles, addressing common challenges such as enzymatic degradation and cell permeability.

The benzofuran scaffold within this molecule is another critical feature, as it is widely recognized for its diverse pharmacological activities. Benzofuran derivatives have been explored for their potential in treating neurological disorders, inflammation, and even certain types of cancer. The incorporation of a carbamate linker further enhances the compound’s versatility, enabling its use as a protecting group in peptide synthesis or as a prodrug moiety. These attributes make CAS No. 2172040-99-0 a valuable candidate for targeted drug delivery systems.

From a synthetic chemistry perspective, the preparation of 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate involves multi-step organic transformations, including nucleophilic substitution and carbamate formation. Researchers often seek efficient protocols for its synthesis, with a focus on yield optimization and green chemistry principles. The compound’s fluorenylmethyl (Fmoc) group is particularly noteworthy, as it is a staple in solid-phase peptide synthesis (SPPS), a technique pivotal to the development of therapeutic peptides and proteins.

Given the rising interest in precision medicine and bioconjugation technologies, CAS No. 2172040-99-0 has garnered attention for its potential applications in antibody-drug conjugates (ADCs) and other targeted therapies. Its ability to serve as a linker or payload in such systems underscores its relevance in cutting-edge biomedical research. Additionally, the compound’s compatibility with click chemistry and other bioorthogonal reactions opens doors for innovative diagnostic and therapeutic tools.

In conclusion, 9H-fluoren-9-ylmethyl N-({5-(2,2-difluoroethyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate represents a multifaceted chemical tool with broad applicability in drug development and bioconjugation. Its structural features align with contemporary scientific priorities, including fluorination strategies, scaffold diversification, and synthetic efficiency. As research continues to evolve, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.